Cas no 4563-33-1 (Phenylmethanesulfonamide)

Phenylmethanesulfonamide Properties

Names and Identifiers

• Phenylmethanesulfonamide
• alpha-Toluenesulfonamide
• Benzylsulfonamide
• BenzeneMethanesulfonaMide
• α-Toluenesulfonamide
• a-Toluenesulfonamide (7CI,8CI)
• 1-Phenylmethanesulfonamide
• Griltex PS 7200
• NSC 28899
• Methanesulfonamide, 1-phenyl-
• .alpha.-Toluenesulfonamide
• Toluene-.omega.-sulfonamide
• ABOYDMHGKWRPFD-UHFFFAOYSA-N
• Toluene-alpha-sulphonamide
• benzyl-sulfonamide
• a-toluenesulfonamide
• NSC28899
• phenylmethansulfonamide
• alphatoluenesulfonamide
• PubChem10753
• alpha-Toulenesulfonamide
• 1-phenylmethylsulfonamid
• phenylmethane su
• 1-phenylmethane sulfonamide
• B3466
• VU0611281-1
• CHEMBL369953
• HMS1788O16
• AC-22755
• UNII-23VQ7K2YL2
• A826865
• CS-W005788
• phenyl-methanesulfonamide
• DS-2354
• NSC-28899
• SY048725
• NS00031550
• SCHEMBL7371
• phenylmethane sulfonamide
• alpha -Toluenesulfonamide
• 1-phenyl-methane sulfonamide
• EINECS 224-935-0
• Oprea1_735595
• BDBM50175005
• Z89268868
• DTXSID0063525
• alpha-toluene sulfonamide
• F3334-0812
• 23VQ7K2YL2
• 4563-33-1
• J-519680
• MFCD00041893
• 1-(phenyl)methanesulfonamide
• ALPHA-TOLUENESULPHONAMIDE
• AKOS000142067
• EN300-26996
• Toluenesulfonamide, alpha-
• TOLUENE-ALPHA-SULFONAMIDE
• FT-0635362
• AF-962/00508012
• DB-022468
• STK980456
• +Expand

• MDL： MFCD00041893
• InChIKey： ABOYDMHGKWRPFD-UHFFFAOYSA-N
• Inchi： 1S/C7H9NO2S/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,8,9,10)
• SMILES： S(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 171.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.035
• Heavy Atom Count: 11
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.5

Experimental Properties

• LogP: 2.25620
• PSA: 68.54000
• Refractive Index: 1.586
• Boiling Point: 343.1°C at 760 mmHg
• Melting Point: 102.0 to 106.0 deg-C
• Flash Point: 161.3 ºC
• Color/Form: White or light yellow needle like crystals
• Solubility: Uncertain
• Density: 1.312

Phenylmethanesulfonamide Security Information

• Symbol: GHS07
• Safety Instruction： S26-S36
• Risk Phrases：R20/21/22
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Signal Word：Warning
• TSCA：Yes

Phenylmethanesulfonamide Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%